Cas no 1107694-75-6 (2-Chloro-8-iodoquinazolin-4(3H)-one)

• Product Name: 2-Chloro-8-iodoquinazolin-4(3H)-one
• CAS No: 1107694-75-6
• MF: C₈H₄ClIN₂O
• MW: 306.487632751465
• CID: 4821591
• Update Time: 2025-05-23

2-Chloro-8-iodoquinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-8-iodoquinazolin-4(3H)-one

• Inchi： 1S/C8H4ClIN2O/c9-8-11-6-4(7(13)12-8)2-1-3-5(6)10/h1-3H,(H,11,12,13)
• InChI Key： CHJFBURJONTQCQ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2C(NC(=NC=21)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 269
• XLogP3: 2.4
• Topological Polar Surface Area: 41.5

Additional information on 2-Chloro-8-iodoquinazolin-4(3H)-one

2-Chloro-8-Iodoquinazolin-4(3H)-one: A Comprehensive Overview

The compound 2-Chloro-8-Iodoquinazolin-4(3H)-one (CAS No: 1107694-75-6) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound belongs to the quinazolinone family, which has garnered substantial attention due to its diverse biological activities and potential applications in drug discovery. The structure of 2-Chloro-8-Iodoquinazolin-4(3H)-one is characterized by a quinazolinone core with substituents at positions 2 and 8, namely a chlorine atom and an iodine atom, respectively.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Chloro-8-Iodoquinazolin-4(3H)-one through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield but also enhanced the purity of the compound, making it more accessible for further studies. The presence of halogen substituents (chlorine and iodine) in the molecule plays a crucial role in modulating its physicochemical properties, such as solubility, stability, and bioavailability.

From a pharmacological perspective, 2-Chloro-8-Iodoquinazolin-4(3H)-one has demonstrated promising biological activities in preclinical studies. For instance, it has been reported to exhibit potent anti-proliferative effects against various cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, recent research has highlighted its ability to inhibit key enzymes involved in inflammatory pathways, indicating its potential application in the treatment of inflammatory diseases.

The quinazolinone scaffold is known for its versatility in binding to various biological targets, including kinases, proteases, and other enzymes. The substitution pattern of 2-Chloro-8-Iodoquinazolin-4(3H)-one further enhances its binding affinity and selectivity towards specific targets. For example, the iodine substituent at position 8 contributes to increased lipophilicity and improved membrane permeability, which are critical factors for drug efficacy.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of 2-Chloro-8-Iodoquinazolin-4(3H)-one with its target proteins. These studies have revealed that the molecule interacts with key residues in the active site through a combination of hydrogen bonding, π–π interactions, and van der Waals forces. Such findings are invaluable for guiding further optimization of the compound to enhance its therapeutic potential.

In terms of synthesis optimization, researchers have explored various strategies to streamline the production of 2-Chloro-8-Iodoquinazolin-4(3H)-one. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern while minimizing side reactions. This approach not only enhances the scalability of the synthesis but also reduces production costs.

The structural uniqueness of 2-Chloro-8-Iodoquinazolin-4(3H)-one makes it an attractive candidate for further exploration in medicinal chemistry. Its ability to modulate multiple biological pathways underscores its potential as a multi-target therapeutic agent. Furthermore, ongoing studies are investigating its safety profile and pharmacokinetics to assess its suitability for clinical development.

In conclusion, 2-Chloro-8-Iodoquinazolin-4(3H)-one represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique structure and favorable physicochemical properties make it an excellent candidate for further research and development in drug discovery.